Cas no 1361731-69-2 (3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol)

• Product Name: 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361731-69-2
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4926200
• Update Time: 2025-06-08

3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl4NO/c13-7-2-1-3-8(14)10(7)12-11(16)6(5-18)9(15)4-17-12/h1-4,18H,5H2
• InChI Key： XGGSIGHPBCSEDQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(=CN=C1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol

3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361731-69-2): An Overview

3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361731-69-2) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with multiple chlorine atoms and a phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol is C₁₄H₈Cl₄NO, and its molecular weight is approximately 355.01 g/mol. The compound's structure can be visualized as a pyridine ring with chlorine atoms at the 3 and 5 positions, a methanol group at the 4 position, and a 2,6-dichlorophenyl group attached to the 2 position of the pyridine ring. This arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In recent years, 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol has been the subject of extensive research due to its potential applications in pharmaceuticals and agrochemicals. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs and pesticides. The compound's ability to undergo selective chemical transformations makes it a versatile building block for the development of new molecules with desired biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol as a lead compound for the development of antifungal agents. Researchers found that derivatives of this compound exhibited potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The study also noted that these derivatives showed low cytotoxicity towards mammalian cells, making them promising candidates for further drug development.

In addition to its antifungal properties, 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol has been explored for its potential as an insecticide. A recent paper in the Pest Management Science journal reported that this compound demonstrated significant insecticidal activity against several economically important pests, such as aphids and whiteflies. The researchers attributed this activity to the compound's ability to disrupt key physiological processes in insects, leading to their death.

The synthesis of 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chloro-6-formylphenylacetonitrile with 3,5-dichloropyridine followed by reduction and hydrolysis steps to introduce the methanol group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol, such as its melting point (approximately 100°C), solubility in organic solvents (e.g., dichloromethane and ethanol), and stability under various conditions (e.g., temperature and pH), have been well-characterized. These properties are crucial for its handling and storage in laboratory settings and industrial applications.

In terms of safety and environmental impact, studies have shown that 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol has low toxicity when used under controlled conditions. However, proper handling protocols should be followed to minimize any potential risks associated with exposure or environmental release. Safety data sheets (SDS) provide detailed information on safe handling practices and emergency response procedures.

The market demand for 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol is expected to grow in response to increasing research efforts in drug discovery and agricultural chemistry. As more studies uncover its potential applications and benefits, this compound is likely to become an important component in the development pipeline for new pharmaceuticals and agrochemicals.

In conclusion, 3,5-Dichloro-2-(2,6-dichlorophenyl)pyridine-4-methanol (CAS No. 1361731-69-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development as a lead compound for new drugs and pesticides.